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Compound of Interest

Compound Name: 3-iodo-1-phenyl-1H-pyrazole

Cat. No.: B168794

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and versatile method for the formation
of carbon-carbon bonds, specifically between a terminal alkyne and an aryl or vinyl halide. This
reaction has found extensive application in the synthesis of complex molecules, including
pharmaceuticals, natural products, and organic materials. The pyrazole moiety is a prominent
scaffold in many biologically active compounds, and the introduction of an alkynyl group via the
Sonogashira coupling can lead to the generation of novel derivatives with potential therapeutic
applications. This document provides detailed application notes and protocols for the
Sonogashira coupling of 3-iodo-1-phenyl-1H-pyrazole with various terminal alkynes.

Reaction Principle

The Sonogashira coupling reaction typically employs a palladium catalyst and a copper(l) co-
catalyst in the presence of a base. The reaction proceeds through a catalytic cycle involving the
oxidative addition of the aryl iodide to the palladium(0) complex, followed by transmetalation
with a copper acetylide (formed from the terminal alkyne and the copper(l) salt), and
subsequent reductive elimination to yield the coupled product and regenerate the palladium(0)
catalyst.
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 To cite this document: BenchChem. [Application Notes and Protocols: Sonogashira Coupling
with 3-iodo-1-phenyl-1H-pyrazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168794#sonogashira-coupling-with-3-iodo-1-phenyl-
1h-pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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